Cas no 127108-46-7 (3-Pyridinethiol,1-oxide)

• Product Name: 3-Pyridinethiol,1-oxide
• CAS No: 127108-46-7
• Molecular Formula: C₅H₅NOS
• Molecular Weight: 127.1643
• CID: 103243
• PubChem ID: 556151

3-Pyridinethiol,1-oxide Properties

Names and Identifiers

• 3-Pyridinethiol,1-oxide
• 3-Pyridinethiol,1-oxide(9CI)
• 1-oxidopyridin-1-ium-3-thiol
• SCHEMBL10531007
• 127108-46-7

• InChIKey： OWRGGSFLEDFZOU-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NOS/c7-6-3-1-2-5(8)4-6/h1-4,8H
• SMILES： [O-][N+]1=CC=CC(S)=C1

Computed Properties

• Exact Mass: 127.00925
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.009
• Heavy Atom Count: 8
• Complexity: 78.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.1
• Topological Polar Surface Area: 26.5Ų

Experimental Properties

• PSA: 26.94